Cas no 888414-80-0 (N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl-2-methylbenzamide)
N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl-2-methylbenzamide Chemical and Physical Properties
Names and Identifiers
-
- N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl-2-methylbenzamide
- Benzamide, N-[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-2-methyl-
-
- Inchi: 1S/C17H15N3O3/c1-11-5-3-4-6-14(11)15(21)18-17-20-19-16(23-17)12-7-9-13(22-2)10-8-12/h3-10H,1-2H3,(H,18,20,21)
- InChI Key: LVPYDRTWNQFETJ-UHFFFAOYSA-N
- SMILES: C(NC1=NN=C(C2=CC=C(OC)C=C2)O1)(=O)C1=CC=CC=C1C
Experimental Properties
- Density: 1.272±0.06 g/cm3(Predicted)
- pka: 10.59±0.70(Predicted)
N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl-2-methylbenzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1374-0493-2μmol |
N-[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-2-methylbenzamide |
888414-80-0 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1374-0493-5μmol |
N-[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-2-methylbenzamide |
888414-80-0 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1374-0493-10μmol |
N-[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-2-methylbenzamide |
888414-80-0 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1374-0493-20μmol |
N-[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-2-methylbenzamide |
888414-80-0 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1374-0493-1mg |
N-[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-2-methylbenzamide |
888414-80-0 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1374-0493-2mg |
N-[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-2-methylbenzamide |
888414-80-0 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1374-0493-3mg |
N-[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-2-methylbenzamide |
888414-80-0 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1374-0493-4mg |
N-[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-2-methylbenzamide |
888414-80-0 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1374-0493-5mg |
N-[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-2-methylbenzamide |
888414-80-0 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1374-0493-10mg |
N-[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-2-methylbenzamide |
888414-80-0 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl-2-methylbenzamide Related Literature
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
Additional information on N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl-2-methylbenzamide
Comprehensive Overview of N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl-2-methylbenzamide (CAS No. 888414-80-0)
N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl-2-methylbenzamide (CAS No. 888414-80-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the 1,3,4-oxadiazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of a 4-methoxyphenyl moiety and a 2-methylbenzamide group in its structure enhances its versatility in drug design and material science.
In recent years, the demand for 1,3,4-oxadiazole derivatives has surged, driven by their applications in developing antimicrobial agents, anticancer drugs, and anti-inflammatory compounds. Researchers have particularly focused on N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl-2-methylbenzamide due to its promising pharmacokinetic properties. Its CAS No. 888414-80-0 serves as a critical identifier in chemical databases, facilitating its study and commercialization.
The synthesis of N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl-2-methylbenzamide typically involves multi-step organic reactions, including cyclization and amidation processes. Advanced techniques such as HPLC and NMR spectroscopy are employed to ensure its purity and structural integrity. This compound's molecular weight and solubility profile make it suitable for formulation in various delivery systems, aligning with the growing trend of targeted drug delivery in modern medicine.
One of the most searched topics related to this compound is its potential role in neuroprotective therapies. Studies suggest that 1,3,4-oxadiazole derivatives may exhibit neuroprotective effects by modulating oxidative stress pathways. Additionally, its 4-methoxyphenyl component has been linked to antioxidant activity, a hot topic in aging and neurodegenerative disease research. These attributes position CAS No. 888414-80-0 as a candidate for further investigation in Alzheimer's disease and Parkinson's disease models.
From an industrial perspective, N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl-2-methylbenzamide is also explored for its utility in agrochemical formulations. Its structural motifs are known to interact with plant enzymes, making it a potential lead compound for herbicide or pesticide development. This aligns with the global push for sustainable agriculture and eco-friendly pest control solutions, topics frequently searched by environmental scientists and farmers alike.
In the realm of material science, this compound's thermal stability and electronic properties have sparked interest. Researchers are investigating its incorporation into organic semiconductors and photovoltaic materials, capitalizing on the oxadiazole ring's electron-transport capabilities. Such applications resonate with the rising demand for renewable energy technologies and flexible electronics.
Quality control of CAS No. 888414-80-0 is paramount, given its pharmaceutical potential. Analytical methods like mass spectrometry and X-ray crystallography are routinely used to characterize this compound. Regulatory compliance, including ICH guidelines and GMP standards, ensures its safe handling and storage, addressing common queries about chemical safety and laboratory best practices.
Future research directions for N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl-2-methylbenzamide may include structure-activity relationship (SAR) studies to optimize its biological efficacy. Computational chemistry tools, such as molecular docking and QSAR modeling, are increasingly employed to predict its interactions with biological targets. These methodologies align with the AI-driven drug discovery trend, a frequently searched topic in scientific forums.
In conclusion, N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl-2-methylbenzamide (CAS No. 888414-80-0) represents a multifaceted compound with applications spanning pharmaceuticals, agriculture, and advanced materials. Its unique chemical architecture and functional groups continue to inspire innovation across scientific disciplines, making it a subject of enduring relevance in both academic and industrial settings.
888414-80-0 (N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl-2-methylbenzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)